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Abstract

This technical guide provides an in-depth account of the historical discovery and initial isolation
of the element osmium. It details the pioneering work of the English chemist Smithson Tennant
in 1803, who first identified osmium, along with iridium, from the insoluble residue of platinum
ore. This document reconstructs the experimental protocols of the early 19th century, offering a
glimpse into the nascent stages of platinum group metal chemistry. The guide presents the
available qualitative and quantitative data from the period, structured for clarity and
comparison. Furthermore, it visualizes the logical workflow of Tennant's groundbreaking
experiments using modern diagrammatic tools, providing a comprehensive resource for
researchers and historians of science.

Introduction: The Enigmatic Black Powder

The story of osmium's discovery is intrinsically linked to the burgeoning field of platinum
chemistry in the late 18th and early 19th centuries. European chemists studying crude platinum
ore, primarily sourced from Colombia, observed that when the ore was dissolved in aqua regia
(a potent mixture of nitric and hydrochloric acids), a small amount of a mysterious, insoluble
black powder remained.[1][2] This residue was initially dismissed by many as mere graphite.[2]
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However, its true nature would soon be unveiled by the meticulous investigations of Smithson
Tennant.[1][2]

In 1803, Smithson Tennant, an English chemist, turned his attention to this enigmatic black
powder.[1] Through a series of innovative and persistent experiments, he successfully isolated
two new metallic elements from this residue: osmium and iridium.[1][3] He formally announced
his discoveries to the Royal Society in a letter on June 21, 1804.[4] This guide delves into the
technical specifics of Tennant's work, providing a detailed methodology and analysis of his
process for isolating osmium.

Properties of Osmium (Early 19th Century
Observations)

Upon its isolation, osmium presented itself as a metal with remarkable and distinct properties,
some of which were immediately apparent to Tennant and his contemporaries. The table below
summarizes the initial qualitative and the limited quantitative understanding of osmium in the
early 19th century.
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Property Description

A dark gray or blue-colored powder in its pure,

Appearance .
isolated form.[5]

Forms a highly volatile and pungent oxide
. ) (osmium tetroxide, OsOa4) upon heating in the
Volatility of Oxide ) ) o
presence of air. This was a key characteristic

used in its isolation.[5]

The volatile oxide possesses a characteristic

and unpleasant chlorine-like or slightly garlicky
Odor smell. This property led Tennant to name the

element "osmium" from the Greek word osme,

meaning "smell".[4][6]

Osmium readily forms an amalgam with mercury
Reactivity with Mercury when its aqueous oxide solution is shaken with

the liquid metal.[5]

The oxide of osmium is reduced to its metallic
. state by other metals such as copper, tin, and
Precipitation by other Metals ) ) o ]
zinc, which precipitate osmium as a black or

gray powder.[5]

An infusion of galls produces a vivid purple to
Colorimetric Reactions deep blue color in a solution of osmium oxide,

serving as a distinct chemical test.[5]

Experimental Protocols for the Isolation of Osmium

The following is a reconstructed, detailed methodology for the isolation of osmium based on
Smithson Tennant's 1804 publication in the Philosophical Transactions of the Royal Society of
London and contextualized with the common laboratory practices of the early 19th century. It is
important to note that Tennant's original account was descriptive and lacked the precise
quantitative measurements common in modern scientific literature.

Materials and Apparatus
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o Starting Material: The black, insoluble powder remaining after the dissolution of crude
platinum ore in aqua regia.

¢ Reagents:

o

Sodium hydroxide (caustic soda)

[¢]

Sulphuric acid

o

Mercury

[e]

Infusion of galls (a source of tannins for colorimetric testing)

e Apparatus:

[¢]

Crucible (likely made of silver or a similar heat-resistant material) for high-temperature
fusion.

[¢]

Furnace capable of reaching "red heat."

Glass retort and receiver for distillation.

[e]

Glass vials and beakers for reactions and observations.

[e]

Step-by-Step Procedure

o Alkaline Fusion: The black powder residue from the platinum ore was mixed with a quantity
of sodium hydroxide in a crucible. This mixture was then heated in a furnace to "red heat."[6]
This high-temperature reaction with the alkali was crucial for converting the osmium in the
residue into a soluble form.[6] The likely product of this reaction was a yellow solution,
probably containing a salt of osmic acid, such as cis—[Os(OH)204]?~.[4][6]

o Dissolution: After cooling, the fused mass was treated with water to dissolve the resulting
sodium osmate, forming a yellow solution.[6]

 Acidification and Distillation: The alkaline solution containing the dissolved osmium was then
placed in a glass retort. Sulphuric acid was added to the solution to acidify it.[5] This
acidification step converted the osmate into the volatile osmium tetroxide (OsQa).[6] The
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retort was then gently heated, causing the osmium tetroxide to distill over into a receiver,
where it was collected as a colorless aqueous solution.[5] A second, slower distillation was
sometimes performed to ensure the complete removal of any co-distilled sulphuric acid.[5]

e Amalgamation: The aqueous solution of osmium tetroxide was then shaken with mercury.[5]
The osmium tetroxide was reduced by the mercury, and the resulting metallic osmium
formed an amalgam with the excess mercury.[5] This process was evident by the
disappearance of the characteristic smell of the osmium tetroxide.[5]

* |solation of Pure Osmium: The osmium-mercury amalgam was then separated from the
excess mercury, possibly by squeezing it through leather.[5] The final step involved heating
the amalgam to distill off the mercury, leaving behind a dark gray or blue powder of pure
osmium.[5]

Visualizing the Discovery and Isolation Workflow

The following diagrams, rendered in the DOT language for Graphviz, illustrate the logical
relationships and experimental workflows described in this guide.

Initial Processing
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Figure 1: Initial Processing of Platinum Ore
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Figure 2: Smithson Tennant's Osmium Isolation Workflow
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Conclusion

The discovery and isolation of osmium by Smithson Tennant represent a significant milestone
in the history of chemistry. His work not only introduced a new element with unique properties
to the scientific community but also demonstrated innovative techniques for the separation of
the platinum group metals. While the experimental protocols of the early 19th century lacked
the quantitative rigor of modern chemistry, Tennant's systematic approach of alternating acidic
and alkaline treatments, combined with distillation, laid the groundwork for the future refining of
these precious and technologically vital metals. This technical guide serves as a testament to
the ingenuity of early chemists and provides a valuable historical and technical resource for
understanding the origins of osmium chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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